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Compound of Interest

Compound Name: R121919

Cat. No.: B1676987

Audience: Researchers, scientists, and drug development professionals.

Introduction

R121919, also known as NBI-30775, is a potent and selective antagonist of the corticotropin-
releasing factor receptor 1 (CRF1).[1] It has been investigated for its anxiolytic and
antidepressant properties, which are attributed to its ability to block the effects of corticotropin-
releasing factor (CRF) in the brain.[2][3][4] The dysregulation of the CRF system, particularly
through the CRF1 receptor, is implicated in the pathophysiology of stress-related disorders like
depression and anxiety.[2][5] R121919's mechanism of action involves antagonizing the action
of CRH at the CRF1 receptor, thereby modulating the hypothalamic-pituitary-adrenal (HPA)
axis and other neural circuits involved in the stress response.[2][6][7]

Properly solubilizing R121919 is a critical first step for in vitro and in vivo studies. This
document provides detailed information on the solubility of R121919 in dimethyl sulfoxide
(DMSO) and ethanol, along with protocols for preparing stock solutions and a general method
for solubility determination.

R121919 Signaling Pathway

R121919 acts as an antagonist at the CRF1 receptor. In conditions of stress, CRF is released
from the hypothalamus and binds to CRF1 receptors in the anterior pituitary. This binding event
initiates a signaling cascade, a key part of the HPA axis, which ultimately leads to the

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1676987?utm_src=pdf-interest
https://www.benchchem.com/product/b1676987?utm_src=pdf-body
https://www.medchemexpress.com/R121919.html
https://pubmed.ncbi.nlm.nih.gov/14563384/
https://pubmed.ncbi.nlm.nih.gov/10867111/
https://pubmed.ncbi.nlm.nih.gov/12538845/
https://pubmed.ncbi.nlm.nih.gov/14563384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3115623/
https://www.benchchem.com/product/b1676987?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/14563384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4389773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1574904/
https://www.benchchem.com/product/b1676987?utm_src=pdf-body
https://www.benchchem.com/product/b1676987?utm_src=pdf-body
https://www.benchchem.com/product/b1676987?utm_src=pdf-body
https://www.benchchem.com/product/b1676987?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

production of cortisol. R121919 competitively binds to the CRF1 receptor, preventing CRF from

binding and thereby inhibiting the downstream signaling cascade.
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Figure 1: R121919 Mechanism of Action.

Quantitative Solubility Data

The solubility of R121919 in DMSO and ethanol is summarized below. It is important to note
that hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of the
compound.[1] Therefore, using a fresh, unopened container of DMSO is highly recommended
for achieving optimal dissolution.[1] Assistance from sonication or gentle warming may be
necessary to fully dissolve the compound at higher concentrations.[1][8]
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Maximum )
] Maximum
Solvent Concentration ) Notes
Concentration (mM)
(mg/mL)
Requires sonication.
Ethanol 100 262.79
[1]
41.7 100
Requires sonication;
use of newly opened
DMSO 6.2 16.29 )
DMSO is
recommended.[1]
Requires gentle
4.17 10 a ;

warming.[8]

Molecular Weight of R121919: 380.53 g/mol Molecular Weight of R121919 hydrochloride:

416.99 g/mol [8]

Experimental Protocols

Protocol for Preparation of Stock Solutions

This protocol outlines the steps for preparing stock solutions of R121919 in either DMSO or

ethanol.

Materials:

e R121919 powder

¢ Anhydrous ethanol or newly opened, anhydrous DMSO

 Sterile microcentrifuge tubes or vials
o Calibrated analytical balance
o Vortex mixer

e Bath sonicator or heating block
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Procedure:

e Weighing the Compound: Accurately weigh the desired amount of R121919 powder using a
calibrated analytical balance and place it into a sterile vial.

¢ Adding Solvent: Add the calculated volume of the chosen solvent (DMSO or ethanol) to the
vial to achieve the target concentration.

e Dissolution:

Vortex the solution for 30-60 seconds to facilitate dissolution.

[¢]

[¢]

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[1]

[¢]

Alternatively, for DMSO, gentle warming (e.g., 37°C) can be applied for a short period.[8]

[e]

Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Store the stock solutions at -20°C or -80°C for long-term stability. In solvent, R121919 can
be stored for up to 1 year at -20°C or 2 years at -80°C.[1]

General Protocol for Solubility Determination

This protocol provides a general workflow for determining the solubility of a compound like
R121919 in a specific solvent.
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Figure 2: Experimental Workflow for Solubility Testing.

Procedure:
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e Preparation: Add a pre-weighed amount of R121919 to a vial.
e Solvent Addition: Add the selected solvent in small, precise increments.

o Equilibration: After each addition, vigorously mix the sample using a vortexer. If necessary,
use a bath sonicator to aid dissolution. Allow the solution to equilibrate at a controlled
temperature.

o Observation: Visually inspect the solution for any undissolved particles.

o Separation and Analysis: If undissolved solid remains, centrifuge the sample to pellet the
solid. Carefully remove the supernatant.

» Quantification: Determine the concentration of R121919 in the supernatant using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC). The
measured concentration represents the solubility under the tested conditions.

Safety and Handling
e Always handle R121919 in a well-ventilated area, preferably a fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

o Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

 DMSO is known to enhance the penetration of substances through the skin. Take extra
precautions when using DMSO as a solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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